Cas no 2113-08-8 ( )
structure
Product Name:
CAS No:2113-08-8
MF:C4H12ClN5
MW:165.624578475952
CID:911164
PubChem ID:12234209
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-anthracene; Anthracene, 1-ethyl-; 1-ethyl-biguanide, hydrochloride; 1-Aethyl-anthracen; AC1L49IN; 1-Aethyl-biguanid, Hydrochlorid; 1-Ethylanthracen; CTK1J4973; 1-ethyl-1H-benzoimidazole 3-oxide; ethyl biguanide hydrochloride; 1-Aethyl-benzimidazol-3-oxid; 41637-86-9;
- SCHEMBL1937669
- N-Ethyltriimidodicarbonic diamide--hydrogen chloride (1/1)
- NSC-210552
- DTXSID30943451
- N-ethylbiguanide hydrochloride
- NSC210552
- 2113-08-8
-
-
- Inchi: 1S/C4H11N5.ClH/c1-2-8-4(7)9-3(5)6;/h2H2,1H3,(H6,5,6,7,8,9);1H
- InChI Key: BMKJPIBZJKDTGC-UHFFFAOYSA-N
- SMILES: Cl.N(=C(/N)\N=C(/N)\N)/CC
Computed Properties
- Exact Mass: 129.10163
- Monoisotopic Mass: 165.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
Experimental Properties
- Density: 1.35
- Boiling Point: 301.8°C at 760 mmHg
- Flash Point: 136.3°C
- Refractive Index: 1.598
- PSA: 102.78
- LogP: 1.49730
Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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